Cas no 206446-47-1 ( )

  structure
  structure
Product Name: 
CAS No:206446-47-1
MF:C13H23NO2
MW:225.32722401619
CID:910185
PubChem ID:11117722
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-allylpiperidine-1-carboxylate
    • tert-butyl 4-prop-2-enylpiperidine-1-carboxylate
    • 1-Boc-4-(2-propen-1-yl)-piperidine
    • 206446-47-1
    • UNZYCQRJXHPCBJ-UHFFFAOYSA-N
    • 1-t-butoxycarbonyl-4-(prop-2-enyl)piperidine
    • 1-(t-butoxycarbonyl)-4-(prop-2-enyl)piperidine
    • 4-Allyl-piperidine-1-carboxylic Acid tert-butyl Ester
    • A1-07795
    • SCHEMBL1854557
    • 4-(Prop-2-en-1-yl)-1-t-butoxycarbonylpiperidine
    • tert-Butyl 4-(prop-2-en-1-yl)piperidine-1-carboxylate
    • Tert-butyl-4-allylpiperidine-1-carboxylate
    • DTXSID90455848
    •  
    • Inchi: 1S/C13H23NO2/c1-5-6-11-7-9-14(10-8-11)12(15)16-13(2,3)4/h5,11H,1,6-10H2,2-4H3
    • InChI Key: UNZYCQRJXHPCBJ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(CC=C)CC1)=O

Computed Properties

  • Exact Mass: 225.17299
  • Monoisotopic Mass: 225.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 287.7±9.0 °C at 760 mmHg
  • Flash Point: 127.8±18.7 °C
  • PSA: 29.54
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

  Security Information

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